Cas no 1469286-32-5 (1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
• CAS No: 1469286-32-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5459795
• PubChem ID: 89854299
• Update Time: 2025-10-28

1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(1H-pyrazol-1-yl)-
• 1-pyrazol-1-ylcyclobutane-1-carboxylic acid
• 1-(1H-Pyrazol-1-yl)cyclobutanecarboxylic acid
• 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
• Z1889708104

• Inchi： 1S/C8H10N2O2/c11-7(12)8(3-1-4-8)10-6-2-5-9-10/h2,5-6H,1,3-4H2,(H,11,12)
• InChI Key： ZYVKQFYWVKXQGD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid

1-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic Acid (CAS No. 1469286-32-5): An Overview of Its Structure, Properties, and Applications

1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS No. 1469286-32-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive structure, which combines a pyrazole ring with a cyclobutane carboxylic acid moiety. The integration of these functional groups imparts a range of chemical and biological properties that make it an intriguing candidate for various applications.

The pyrazole ring is a five-membered heterocyclic aromatic compound consisting of three carbon atoms and two nitrogen atoms. It is known for its ability to form stable complexes with metal ions and its potential as a scaffold for the development of bioactive molecules. The cyclobutane ring, on the other hand, is a four-membered cyclic alkane that introduces conformational rigidity and unique electronic properties to the molecule. The combination of these structural elements in 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid results in a compound with a high degree of functional diversity.

In terms of physical properties, 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is typically a solid at room temperature with a melting point ranging from 90°C to 95°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The synthesis of 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid can be achieved through several routes, each offering different advantages depending on the desired scale and purity of the final product. One common method involves the reaction of cyclobutanecarboxylic acid with hydrazine to form the corresponding hydrazide, followed by cyclization to generate the pyrazole ring. Another approach involves the use of metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the pyrazole moiety onto the cyclobutane carboxylic acid scaffold.

The biological activity of 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis. Studies have also demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory effects, 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid has shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for the treatment of brain tumors.

In the field of medicinal chemistry, 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid serves as an important building block for the synthesis of more complex bioactive molecules. Its structural features allow for easy functionalization through various chemical reactions, enabling researchers to explore a wide range of derivatives with enhanced biological activities. For example, modifications at the pyrazole ring or the carboxylic acid group can lead to compounds with improved pharmacokinetic properties or enhanced selectivity towards specific targets.

The environmental impact of 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid has also been investigated. Studies have shown that it exhibits low toxicity to aquatic organisms and degrades readily under environmental conditions, making it a relatively safe compound for industrial and pharmaceutical applications.

In conclusion, 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS No. 1469286-32-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.